Cas no 76805-57-7 (1-(4-methoxy-3-methylphenyl)propan-1-one)

• Product Name: 1-(4-methoxy-3-methylphenyl)propan-1-one
• CAS No: 76805-57-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD09891208
• CID: 1785897
• PubChem ID: 12988682
• Update Time: 2025-09-21

1-(4-methoxy-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-methoxy-3-methylphenyl)-
• 1-(4-METHOXY-3-METHYLPHENYL)PROPAN-1-ONE
• AKOS000346366
• 1-(4-methoxy-3-methylphenyl)-1-propanone
• BTDAUZLVABMUJM-UHFFFAOYSA-N
• SCHEMBL3948073
• 1-(4-methoxy-3-methyl-phenyl)-propane-1-one
• CS-0117182
• BDA80557
• MFCD09891208
• 1-(4-Methoxy-3-methylphenyl)-1-propanone, AldrichCPR
• 76805-57-7
• 1-(4-methoxy-3-methylphenyl)propan-1-one

• MDL： MFCD09891208
• Inchi： 1S/C11H14O2/c1-4-10(12)9-5-6-11(13-3)8(2)7-9/h5-7H,4H2,1-3H3
• InChI Key： BTDAUZLVABMUJM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(CC)=O)=CC=1C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-methoxy-3-methylphenyl)propan-1-one

Chemical Compound CAS No. 76805-57-7: 1-Propanone, 1-(4-Methoxy-3-Methylphenyl)-

The compound with CAS No. 76805-57-7, commonly referred to as 1-Propanone, 1-(4-Methoxy-3-Methylphenyl)-, is a significant organic compound with a diverse range of applications in various industries. This compound is characterized by its unique structure, which combines a propanone group with a substituted phenyl ring. The phenyl group is further substituted with a methoxy group at the para position and a methyl group at the meta position, giving the molecule its distinct chemical properties.

The chemical structure of 1-Propanone, 1-(4-Methoxy-3-Methylphenyl)- plays a crucial role in its reactivity and functionality. The propanone group (also known as an acetone group) is highly reactive due to the presence of a carbonyl group, making it susceptible to nucleophilic addition reactions. The substituted phenyl ring introduces additional electronic effects, enhancing the molecule's versatility in different chemical environments. Recent studies have highlighted the importance of such substituted aromatic compounds in drug design and material science, where their electronic properties can be fine-tuned for specific applications.

In terms of physical properties, CAS No. 76805-57-7 exhibits a melting point of approximately -20°C and a boiling point around 120°C under standard conditions. These properties make it suitable for use in various industrial processes, including solvent applications and as an intermediate in organic synthesis. The compound is also known for its stability under normal storage conditions, provided it is kept away from strong oxidizing agents and extreme temperatures.

The synthesis of 1-Propanone, 1-(4-Methoxy-3-Methylphenyl)- typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation reaction, where an acetylating agent reacts with an appropriately substituted aromatic ring in the presence of a Lewis acid catalyst. This method has been optimized in recent years to improve yield and purity, making it more feasible for large-scale production.

Recent research has focused on the application of this compound in pharmaceuticals and agrochemicals. Its ability to act as a chelating agent or a ligand in metal complexes has opened new avenues for its use in catalysis and drug delivery systems. For instance, studies have shown that derivatives of this compound can enhance the bioavailability of certain drugs by forming stable complexes with metal ions.

In addition to its chemical applications, CAS No. 76805-57-7 has found utility in the field of materials science. Its ability to form stable polymers or copolymers has been explored for use in high-performance coatings and adhesives. Recent advancements in polymer chemistry have demonstrated that incorporating this compound into polymer matrices can significantly improve mechanical properties such as tensile strength and thermal stability.

The environmental impact of 1-Propanone, 1-(4-Methoxy-3-Methylphenyl)- has also been a topic of interest in recent studies. Research indicates that while the compound itself is not inherently hazardous, its degradation products may pose risks to aquatic ecosystems if not properly managed. Efforts are underway to develop more sustainable synthesis methods and waste management practices to mitigate these concerns.

In conclusion, CAS No. 76805-57-7, or 1-Propanone, 1-(4-Methoxy-3-Methylphenyl)-, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, pharmaceuticals, materials science, and beyond. As research continues to uncover new potential uses for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.